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Compound of Interest

Compound Name: Alpha cedrene epoxide

Cat. No.: B081349

An In-depth Technical Guide to the Physical and Chemical Properties of alpha-Cedrene
Epoxide

Introduction

Alpha-cedrene epoxide is a naturally derived sesquiterpenoid epoxide that belongs to the
cedrane family of organic compounds.[1][2] It is a derivative of alpha-cedrene, a primary
constituent of cedarwood oil.[1][3] The presence of the strained three-membered epoxide ring
makes it a versatile intermediate in organic synthesis, particularly in the fragrance and
pharmaceutical industries.[1][4] This document provides a comprehensive overview of its
physical and chemical properties, experimental protocols for its synthesis and analysis, and a
summary of its known biological activities, tailored for researchers, scientists, and professionals
in drug development.

Physical and Chemical Properties

Alpha-cedrene epoxide is a colorless to pale yellow liquid with a characteristic woody, cedar-
like odor.[3][5] It is classified as a cedrane sesquiterpenoid, composed of three isoprene units
forming a C15 skeleton.[1][2]

Physical Properties

The key physical properties of alpha-cedrene epoxide are summarized in the table below.
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Property Value Source

Molecular Formula C15H240 [L1031I617118]

Molecular Weight 220.35 g/mol (110316171811

Appearance Colorless to pale yellow liquid [31[5]

Odor Woody, cedar-like [3]

Boiling Point 264.47C 0263 7C at 760 [O][10][11][12]
mmHg

Density ~1.04 g/cm3 [71[10]

Flash Point 93.89 °C t0 98.4 °C [5][10][11]

Refractive Index 1.493t0 1.531 @ 20.00 °C [5][11]

XLogP3 3.9 [3][6][8][10]

Chemical Properties and Reactivity

The chemical behavior of alpha-cedrene epoxide is dominated by the reactivity of its epoxide
ring. This strained three-membered ring is susceptible to ring-opening reactions with a wide
array of nucleophiles, making it a valuable synthetic intermediate.[1]

» Acid-Catalyzed Ring Opening: Under acidic conditions, the epoxide oxygen is protonated,
creating a good leaving group. This is followed by nucleophilic attack, leading to the
formation of diols.[1][3] The mechanism is considered a hybrid between SN1 and SN2
pathways.

o Base-Catalyzed Ring Opening: Unlike other ethers, the strained nature of the epoxide allows
for cleavage under basic conditions.

» Reductive Opening: The use of reducing agents, such as lithium aluminum hydride (LiAIH4),
can open the epoxide ring to form specific alcohols. This reaction is crucial for the
stereospecific synthesis of valuable derivatives.[1]

¢ Synthetic Intermediate: Alpha-cedrene epoxide serves as a key intermediate in the synthesis
of high-value molecules for the fragrance industry, such as potent amber odorants.[1][4] For
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instance, it can be isomerized to cedranone, which is then converted to cedrene cis-diol, a
precursor to powerful aroma compounds.[1][13]

Spectroscopic Data

Spectroscopic techniques are essential for the structural elucidation and characterization of
alpha-cedrene epoxide.

Spectroscopic Data Description

Protons on the epoxide ring typically show
diagnostic signals in the chemical shift region of
1H NMR 0 3.0-4.5 ppm. Coupling constants provide

information about the relative stereochemistry.

[1]

In Gas Chromatography-Mass Spectrometry
(GC-MS), alpha-cedrene epoxide shows a

Mass Spectrometry (MS) molecular ion peak at m/z 220. The top peak in
the mass spectrum is often observed at m/z
205.[6]

Experimental Protocols
Synthesis of alpha-Cedrene Epoxide

The primary method for synthesizing alpha-cedrene epoxide is through the direct epoxidation
of its precursor, a-cedrene.

Method 1: Epoxidation using Peroxy Acids

This method employs common oxidizing agents like meta-chloroperoxybenzoic acid (m-CPBA)
or peracetic acid. The stereochemical outcome is dependent on the reagent and reaction
conditions, with the peroxy acid generally approaching from the less sterically hindered face of
the double bond.[1]

e Materials: (-)-a-cedrene, peracetic acid, appropriate solvent (e.g., dichloromethane), sodium
bicarbonate solution.
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e Procedure:

o

Dissolve (-)-a-cedrene in the chosen solvent in a reaction flask.

o Cool the solution in an ice bath.

o Slowly add a solution of peracetic acid to the cooled mixture while stirring.

o Monitor the reaction progress using thin-layer chromatography (TLC) or GC-MS.

o Once the reaction is complete, quench the excess peroxy acid by adding a saturated
solution of sodium bicarbonate.

o Separate the organic layer, wash it with water and brine, and then dry it over anhydrous
sodium sulfate.

o Remove the solvent under reduced pressure to obtain the crude (-)-a-cedrene epoxide.
o Purify the product using column chromatography if necessary.
Method 2: Chemoenzymatic Epoxidation

This approach offers high stereospecificity and regioselectivity under mild conditions. A notable
patented method utilizes a lipase enzyme with hydrogen peroxide.[1][13]

e Materials: a-cedrene, lipase enzyme, hydrogen peroxide, buffer solution.

e Procedure:

[¢]

Disperse a-cedrene in a suitable buffer solution.

[¢]

Add the lipase enzyme to the mixture.

[e]

Slowly add hydrogen peroxide to the reaction mixture while maintaining the temperature
between 20°C and 35°C.[13]

[e]

Stir the reaction until completion, monitoring by GC-MS.
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o The resulting cedrene epoxide can often be used in subsequent steps without extensive
purification.[13]

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the principal analytical technique for both qualitative and quantitative analysis of
alpha-cedrene epoxide.[1]

o Sample Preparation: Dilute the sample containing alpha-cedrene epoxide in a suitable
volatile solvent (e.g., hexane or ethyl acetate).

¢ GC Conditions (Typical):
o Column: A non-polar capillary column (e.g., DB-5ms).
o Injector Temperature: ~250°C.

o Oven Program: Start at a low temperature (e.g., 60°C), then ramp up to a higher
temperature (e.g., 240°C) to separate compounds by their boiling points.

e MS Conditions (Typical):
o lon Source Temperature: ~200-230°C.
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Scan Range: 35-400 m/z.

» Data Analysis: Identify alpha-cedrene epoxide by its retention time and the fragmentation
pattern in its mass spectrum, comparing it to known standards or library data.

Biological Activities

Research into the biological effects of alpha-cedrene epoxide is ongoing, with many studies
focusing on essential oils that contain it as a component.
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e Antimicrobial and Antibacterial Activity: Essential oils containing alpha-cedrene and its
derivatives have shown significant growth suppression against Gram-positive bacteria.[1] For
example, the essential oil from Cunninghamia lanceolata var. konishii, which contains alpha-
cedrene, exhibited strong activity with Minimum Inhibitory Concentration (MIC) values
between 31.25 and 62.5 pg/mL.[1] However, specific data on the isolated epoxide is limited.

» Anti-inflammatory and Antioxidant Properties: Some studies suggest that alpha-cedrene
epoxide may possess anti-inflammatory and antioxidant properties, though further research
is required to validate these effects for human health applications.[3] The epoxide functional
group is known to contribute to the biological activities of various natural products.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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